1-(3,4-difluorobenzyl)-4-(2,5-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,4-difluorobenzyl)-4-(2,5-dimethylphenyl)piperazine, also known as DFMDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFMDP belongs to the class of piperazine derivatives and has been synthesized using various methods.
Mechanism of Action
1-(3,4-difluorobenzyl)-4-(2,5-dimethylphenyl)piperazine is believed to exert its effects through the modulation of neurotransmitter systems in the brain. Specifically, this compound has been shown to bind to the dopamine and serotonin receptors, leading to the modulation of their activity. This modulation of neurotransmitter systems is believed to underlie the potential therapeutic effects of this compound in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. Specifically, this compound has been shown to increase the release of dopamine and serotonin in the brain, leading to an increase in their activity. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models, further supporting its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
1-(3,4-difluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has several advantages for lab experiments, including its high yield and purity, as well as its potential as a tool compound for the study of receptor-ligand interactions. However, this compound also has limitations, including its potential toxicity and the need for further studies to fully understand its pharmacological effects.
Future Directions
There are several future directions for 1-(3,4-difluorobenzyl)-4-(2,5-dimethylphenyl)piperazine research, including further investigation of its potential therapeutic effects in various diseases, as well as its potential as a tool compound for the study of receptor-ligand interactions. Additionally, further studies are needed to fully understand the pharmacological effects of this compound and its potential toxicity. Finally, the development of novel synthesis methods for this compound may also be an area of future research.
Synthesis Methods
1-(3,4-difluorobenzyl)-4-(2,5-dimethylphenyl)piperazine can be synthesized using various methods, including the reaction of 1-(3,4-difluorobenzyl)piperazine with 2,5-dimethylphenyl magnesium bromide, or the reaction of 1-(3,4-difluorobenzyl)piperazine with 2,5-dimethylphenyl isocyanate. The yield of this compound using these methods is reported to be high, and the purity of the compound can be achieved through recrystallization.
Scientific Research Applications
1-(3,4-difluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including depression, anxiety, and schizophrenia. In neuroscience, this compound has been studied for its effects on neurotransmitter systems, including the dopamine and serotonin systems. In pharmacology, this compound has been investigated for its potential as a tool compound for the study of receptor-ligand interactions.
properties
IUPAC Name |
1-[(3,4-difluorophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22F2N2/c1-14-3-4-15(2)19(11-14)23-9-7-22(8-10-23)13-16-5-6-17(20)18(21)12-16/h3-6,11-12H,7-10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZTSUSYKIPJROS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.